Cas no 116183-80-3 ((R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine)

• Product Name: (R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine
• CAS No: 116183-80-3
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 63203
• PubChem ID: 10471906
• Update Time: 2025-08-01

(R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine
• TOLUENE-4-SULFONIC ACID (R)-1-BENZYL-PYRROLIDIN-3-YL ESTER
• (3R)-3-[(4-tolylsulfonyl)oxy]-1-(phenylmethyl)pyrrolidine
• (3R)-3-< (4-tolylsulfonyl)oxy> -1-(phenylmethyl)pyrrolidine
• (R)-1-benzyl-3-(p-toluenesulfonyloxy)pyrrolidine
• 3R-1-Benzyl-3-(p-toluenesulfonyloxy)pyrrolidine
• AM90784
• KB-61789
• Toluene-4-sulfonic acid (R)-1-benzylpyrrolidin-3-yl ester
• 3-Pyrrolidinol,1-(phenylmethyl)-, 4-methylbenzenesulfonate (ester), (3R)- (9CI)
• 3-Pyrrolidinol,1-(phenylmethyl)-, 4-methylbenzenesulfonate (ester), (R)-
• (R)-1-Benzyl-3-p-toluenesulfonyloxypyrrolidine
• (R)-1-Benzylpyrrolidin-3-yltoluene-4-sulfonate
• Toluene-4-sulfonicacid(R)-1-benzyl-pyrrolidin-3-ylester
• A907006
• DTXSID10440539
• 116183-80-3
• SCHEMBL3562444
• [(3R)-1-benzylpyrrolidin-3-yl] 4-methylbenzenesulfonate
• DFFINYKUAYHRBO-QGZVFWFLSA-N

• MDL： MFCD09955073
• Inchi： 1S/C18H21NO3S/c1-15-7-9-18(10-8-15)23(20,21)22-17-11-12-19(14-17)13-16-5-3-2-4-6-16/h2-10,17H,11-14H2,1H3/t17-/m1/s1
• InChI Key： DFFINYKUAYHRBO-QGZVFWFLSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 331.12400
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.99000
• LogP: 3.99350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on (R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine

Comprehensive Overview of (R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine (CAS No. 116183-80-3): Properties, Applications, and Research Insights

The compound (R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine (CAS No. 116183-80-3) is a chiral pyrrolidine derivative with significant relevance in organic synthesis and pharmaceutical research. Its unique structural features, including the benzyl and p-tolylsulfonyl groups, make it a versatile intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in asymmetric synthesis and drug discovery.

One of the most searched questions related to (R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine is its role in enantioselective reactions. The chiral center at the 3-position of the pyrrolidine ring enables this compound to act as a precursor for ligands or catalysts in asymmetric transformations. Recent studies highlight its utility in C-C bond-forming reactions, such as Michael additions or cross-coupling reactions, which are critical for producing optically active pharmaceuticals.

Another trending topic in the context of CAS No. 116183-80-3 is its solubility and stability under various conditions. Users often inquire about optimal storage conditions, solvent compatibility, and handling precautions. This compound exhibits moderate solubility in polar organic solvents like dichloromethane or ethyl acetate, making it suitable for laboratory-scale reactions. Stability studies suggest that it should be stored in a cool, dry environment to prevent degradation.

The synthetic routes to prepare (R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine are also a focal point for researchers. Common methods involve the tosylation of (R)-1-benzyl-3-hydroxypyrrolidine, followed by purification via column chromatography. Recent advancements in green chemistry have spurred interest in optimizing these processes to reduce waste and improve yields, aligning with the growing demand for sustainable synthetic practices.

In pharmaceutical applications, this compound is often explored as a building block for bioactive molecules. Its pyrrolidine scaffold is a privileged structure in medicinal chemistry, found in numerous drugs targeting neurological and cardiovascular diseases. Researchers are particularly interested in its potential to modulate enzyme activity or receptor binding, as evidenced by its inclusion in high-throughput screening libraries.

Analytical characterization of (R)-1-Benzyl-3-[(p-tolylsulfonyl)oxy]pyrrolidine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and stereochemical integrity, which are crucial for reproducible results in downstream applications. The compound’s melting point and optical rotation values are frequently cited in technical datasheets to ensure quality control.

As the demand for chiral intermediates grows, 116183-80-3 continues to attract attention in both academic and industrial settings. Future research may focus on expanding its utility in catalysis or developing scalable synthetic protocols. For those seeking reliable suppliers, verifying certificates of analysis (CoA) and regulatory compliance is essential to meet project requirements.